Cas no 1111103-34-4 (2-Hydroxy-5-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Hydroxy-5-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1111103-34-4
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919990
• Update Time: 2025-10-28

2-Hydroxy-5-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3NO/c12-8-3-7(4-9(13)11(8)14)6-1-2-10(16)15-5-6/h1-5H,(H,15,16)
• InChI Key： AIFBIUHVJXFODF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(NC=1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-5-(3,4,5-trichlorophenyl)pyridine

2-Hydroxy-5-(3,4,5-Trichlorophenyl)Pyridine: A Comprehensive Overview

2-Hydroxy-5-(3,4,5-trichlorophenyl)pyridine, also known by its CAS number 1111103-34-4, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. Recent studies have highlighted its potential in pharmaceuticals, agrochemicals, and advanced materials. This article delves into the synthesis, properties, applications, and the latest research findings related to this compound.

The molecular structure of 2-Hydroxy-5-(3,4,5-trichlorophenyl)pyridine consists of a pyridine ring substituted with a hydroxyl group at position 2 and a trichlorophenyl group at position 5. This substitution pattern imparts unique electronic and steric properties to the molecule. The trichlorophenyl group introduces significant electron-withdrawing effects, which enhance the reactivity of the pyridine ring. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity while minimizing environmental impact.

One of the most promising applications of 2-Hydroxy-5-(3,4,5-trichlorophenyl)pyridine is in the development of novel pharmaceutical agents. Its ability to act as a precursor in the synthesis of bioactive compounds has been extensively explored. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings suggest potential uses in treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, CAS 1111103-34-4 has also found utility in agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a valuable component in developing eco-friendly pesticides. Recent advancements in green chemistry have enabled the synthesis of this compound using sustainable methods, reducing reliance on hazardous solvents and reagents.

The environmental impact of 2-Hydroxy-5-(3,4,5-trichlorophenyl)pyridine has been a topic of recent research. Studies indicate that while the compound itself is not classified as hazardous under current regulations, its production processes require careful monitoring to prevent contamination of water systems. Efforts are underway to develop biodegradable alternatives and improve waste management practices associated with its synthesis.

In conclusion, 2-Hydroxy-5-(3,4,5-trichlorophenyl)pyridine (CAS No: 1111103-34-4) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties and potential for further innovation make it a subject of ongoing research. As advancements in synthetic methods and application development continue to unfold, this compound is poised to play an increasingly important role in both scientific and industrial contexts.